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Compound of Interest

Compound Name: 2-Ethoxyethyl acrylate

Cat. No.: B085583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the purity and

specifications of 2-ethoxyethyl acrylate (2-EEA), a key monomer in the synthesis of various

polymers used in research and pharmaceutical development. Understanding the quality

parameters of this monomer is critical for ensuring the reproducibility of polymerizations and

the performance of the final materials.

Core Specifications
Commercial grades of 2-ethoxyethyl acrylate are supplied with specific purity levels and are

stabilized with an inhibitor to prevent premature polymerization. While exact specifications can

vary by manufacturer, the following tables summarize typical physical properties and quality

control parameters. The data is compiled from various sources and provides a baseline for

researchers. For critical applications, it is always recommended to consult the certificate of

analysis provided by the supplier.

Table 1: Physical and Chemical Properties of 2-Ethoxyethyl Acrylate
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Property Value Reference

Chemical Formula C₇H₁₂O₃ [1]

Molecular Weight 144.17 g/mol [1]

CAS Number 106-74-1 [1]

Appearance
Colorless to nearly colorless

liquid
[1][2]

Boiling Point 174 °C [1]

Density 0.983 g/mL at 20 °C [1]

Refractive Index 1.4274 at 20 °C [1]

Table 2: Typical Quality Specifications for Acrylate Monomers

Parameter Specification Typical Test Method

Purity (Assay) > 98.0% Gas Chromatography (GC)

Inhibitor (MEHQ) 10 - 270 ppm UV-Vis Spectrophotometry

Water Content ≤ 0.15% Karl Fischer Titration

Acidity (as Acrylic Acid) ≤ 0.01% Titration

Note: Some specifications are based on typical values for similar acrylate monomers, such as

2-ethylhexyl acrylate and 2-hydroxyethyl acrylate, due to the limited availability of

comprehensive public data for 2-ethoxyethyl acrylate.[3][4][5]

Experimental Protocols
Accurate determination of the purity and inhibitor concentration of 2-ethoxyethyl acrylate is

essential for quality control. The following are detailed methodologies for key analytical tests.

Determination of Purity by Gas Chromatography (GC-
FID)
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This method is adapted from the principles outlined in ASTM D3362 for the analysis of acrylate

ester purity.

Objective: To quantify the percentage of 2-ethoxyethyl acrylate and identify potential

impurities.

Instrumentation:

Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID).

Capillary Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for

separating the acrylate monomer from related impurities.

Injector: Split/splitless injector.

Data Acquisition System.

Reagents:

Carrier Gas: Helium or Nitrogen (high purity).

FID Gases: Hydrogen and Air (high purity).

2-Ethoxyethyl Acrylate Reference Standard (known high purity).

Solvent: Dichloromethane or a suitable alternative.

Procedure:

Standard Preparation: Prepare a calibration standard by accurately weighing the 2-
ethoxyethyl acrylate reference standard and dissolving it in the chosen solvent to a known

concentration.

Sample Preparation: Accurately weigh a sample of the 2-ethoxyethyl acrylate to be tested

and dilute it with the solvent to the same concentration as the standard.

GC Conditions:
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Injector Temperature: 250 °C

Detector Temperature: 275 °C

Oven Temperature Program:

Initial Temperature: 80 °C, hold for 2 minutes.

Ramp: 10 °C/minute to 200 °C.

Hold: 5 minutes at 200 °C.

Carrier Gas Flow: Constant flow, typically 1-2 mL/min.

Injection Volume: 1 µL.

Split Ratio: 50:1 (can be adjusted based on concentration).

Analysis: Inject the standard and sample solutions into the GC.

Calculation: The purity of the 2-ethoxyethyl acrylate is calculated by comparing the peak

area of the analyte in the sample to the peak area in the standard, using the area percent

method.

Determination of MEHQ Inhibitor Concentration by UV-
Vis Spectrophotometry
Objective: To quantify the amount of Monomethyl Ether of Hydroquinone (MEHQ) inhibitor in

the monomer.

Instrumentation:

UV-Vis Spectrophotometer.

Quartz cuvettes (1 cm path length).

Volumetric flasks and pipettes.

Reagents:
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Methanol (spectrophotometric grade).

MEHQ Reference Standard.

Procedure:

Standard Stock Solution Preparation: Accurately weigh a known amount of MEHQ reference

standard and dissolve it in methanol in a volumetric flask to prepare a stock solution of

known concentration.

Calibration Standards: Prepare a series of calibration standards by diluting the stock solution

with methanol to achieve a range of concentrations (e.g., 5, 10, 15, 20, 25 ppm).

Sample Preparation: Accurately weigh a sample of the 2-ethoxyethyl acrylate monomer

and dilute it with methanol to a concentration that is expected to fall within the calibration

range.

Measurement:

Set the UV-Vis spectrophotometer to measure the absorbance at the wavelength of

maximum absorbance for MEHQ (approximately 295 nm).

Use methanol as a blank to zero the instrument.

Measure the absorbance of each calibration standard and the sample solution.

Calibration Curve: Plot the absorbance of the calibration standards versus their known

concentrations to create a calibration curve.

Calculation: Determine the concentration of MEHQ in the sample by comparing its

absorbance to the calibration curve.

Visualization of Workflows and Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate key processes

and concepts related to the quality and stability of 2-ethoxyethyl acrylate monomer.
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Caption: Quality control workflow for 2-ethoxyethyl acrylate monomer production.
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Caption: Factors influencing the stability of 2-ethoxyethyl acrylate monomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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